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Introduction

The AHNAK nucleoprotein, a giant scaffold protein of approximately 700 kDa, is a fascinating
and complex player in a multitude of cellular processes.[1] Initially identified as a gene
repressed in neuroblastoma, AHNAK is now understood to be ubiquitously expressed and
involved in diverse functions ranging from cell structure and migration to the regulation of
critical signaling pathways.[2][3] Its large size is due to a central domain composed of
numerous repeated motifs, which provide a platform for multiple protein-protein interactions.[4]
[5] This technical guide provides an in-depth exploration of the known interactome of AHNAK in
mammalian cells, detailing its binding partners, the quantitative nature of these interactions, the
signaling pathways it modulates, and the experimental methodologies used to uncover these
connections.

The AHNAK Interactome: A Network of Key Cellular
Regulators

AHNAK's function as a scaffold protein is defined by its ability to bind to a wide array of
proteins, thereby organizing signaling complexes and linking them to cellular structures. These
interactions are fundamental to its roles in calcium homeostasis, signal transduction, and
cytoskeletal organization. Key interacting partners are detailed below.
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e Calcium Channel Subunits: AHNAK directly interacts with the B-subunits of L-type voltage-
gated calcium channels (LVGCC), such as Cavl.1 and Cav1.2.[6][7][8] This interaction is
crucial for the proper plasma membrane expression and modulation of these channels,
thereby playing an essential role in calcium signaling, particularly in T-cells and
cardiomyocytes.[6][9]

e Annexin A2/S100A10 Complex: AHNAK binds to the heterotetrameric Annexin A2/S100A10
(AnxA2/p11) complex.[10][11] This interaction is mediated by S100A10 and is critical for
recruiting AHNAK to the plasma membrane and regulating the cortical actin cytoskeleton,
which influences cell membrane cytoarchitecture and repair processes.[11][12][13]

e Phospholipase C-gammal (PLC-yl): The central repeat domains of AHNAK bind to and
activate PLC-y1.[4][7] This activation is notably enhanced in the presence of arachidonic
acid, suggesting a mechanism for PLC-y1 activation that is independent of tyrosine
phosphorylation.[4][5]

e Protein Kinase C-alpha (PKC-a): AHNAK acts as a molecular linker, forming a complex with
both PKC-a and PLC-y1.[14][15] This scaffolding function facilitates a signaling cascade
where activated PKC-a leads to the production of arachidonic acid, which in turn, alongside
AHNAK, stimulates PLC-y1 activity.[14]

o TGF-§ Signaling Mediators: AHNAK potentiates the Transforming Growth Factor-3 (TGF-p3)
signaling pathway by interacting with receptor-activated Smad proteins, specifically Smad3.
[16][17] This interaction promotes the nuclear translocation of Smad3, enhancing its
transcriptional activity and contributing to cell cycle arrest.[2][17]

o Cytoskeletal and Membrane Repair Proteins: AHNAK interacts with actin, bundling actin
filaments and linking calcium channels to the cytoskeleton.[9][18] It also co-localizes and
interacts with dysferlin, a protein involved in sarcolemma repair.[11][18]

e Tumor Suppressors and Growth Factor Receptors: AHNAK has been shown to form
complexes with the tumor suppressor p53.[2][16] Additionally, in hepatocellular carcinoma,
AHNAK can physically bind to the Insulin-like Growth Factor 1 Receptor (IGF-1R), potentially
contributing to tumor growth.[19]

Quantitative Analysis of AHNAK Interactions
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While many AHNAK interactions have been identified qualitatively, quantitative data remains

sparse. The available data underscores the high-affinity nature of some of these interactions.
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Key Signaling Pathways Involving AHNAK

AHNAK's role as a scaffold protein places it at the crossroads of several major signaling

pathways. Its interactions physically link key enzymes and effector proteins, enabling efficient

and localized signal propagation.

Calcium Signaling Pathway

AHNAK is a critical component of calcium signaling. It physically tethers L-type calcium

channels to the plasma membrane and cytoskeleton, influencing calcium influx upon cellular

stimulation, such as T-cell receptor activation.[6][10]

© 2025 BenchChem. All rights reserved.

3/10

Tech Support


https://pubmed.ncbi.nlm.nih.gov/10318799/
https://cn.aminer.org/pub/53e9b716b7602d97042abfc9/ahnak-a-protein-that-binds-and-activates-phospholipase-c-in-the-presence
https://pubmed.ncbi.nlm.nih.gov/22497893/
https://pubmed.ncbi.nlm.nih.gov/22497893/
https://pubmed.ncbi.nlm.nih.gov/18191595/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2350190/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

AHNAK in Calcium Signaling
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AHNAK as a PLC-y/PKC-a Scaffold
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AHNAK in TGF-f3 Signaling
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Co-Immunoprecipitation (Co-IP) Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. The human gene AHNAK encodes a large phosphoprotein located primarily in the nucleus
- PubMed [pubmed.ncbi.nlm.nih.gov]

2. Gene - AHNAK [maayanlab.cloud]

3. Protein kinase B phosphorylates AHNAK and regulates its subcellular localization - PMC
[pmc.ncbi.nlm.nih.gov]

4. AHNAK, a protein that binds and activates phospholipase C-gammal in the presence of
arachidonic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

5. cn.aminer.org [cn.aminer.org]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1176255?utm_src=pdf-body-img
https://www.benchchem.com/product/b1176255?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/8381120/
https://pubmed.ncbi.nlm.nih.gov/8381120/
https://maayanlab.cloud/Harmonizome/gene/AHNAK
https://pmc.ncbi.nlm.nih.gov/articles/PMC2196192/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2196192/
https://pubmed.ncbi.nlm.nih.gov/10318799/
https://pubmed.ncbi.nlm.nih.gov/10318799/
https://cn.aminer.org/pub/53e9b716b7602d97042abfc9/ahnak-a-protein-that-binds-and-activates-phospholipase-c-in-the-presence
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

6. A scaffold protein, AHNAKZ, is required for calcium signaling during T cell activation -
PubMed [pubmed.nchbi.nlm.nih.gov]

7. pnas.org [pnas.org]
8. AHNAK: The quiet giant in calcium homeostasis - PubMed [pubmed.nchbi.nlm.nih.gov]
9. academic.oup.com [academic.oup.com]

10. A scaffold protein, AHNAKL is required for calcium signalling during T cell activation -
PMC [pmc.ncbi.nlm.nih.gov]

11. Structure of a C-terminal AHNAK peptide in a 1:2:2 complex with S100A10 and an
acetylated N-terminal peptide of annexin A2 - PMC [pmc.ncbi.nlm.nih.gov]

12. The Annexin A2/S100A10 Complex: The Mutualistic Symbiosis of Two Distinct Proteins -
PMC [pmc.ncbi.nlm.nih.gov]

13. rupress.org [rupress.org]

14. AHNAK-mediated activation of phospholipase C-gammal through protein kinase C -
PubMed [pubmed.nchbi.nlm.nih.gov]

15. dspace.ewha.ac.kr [dspace.ewha.ac.kr]

16. AHNAKS roles in physiology and malignant tumors - PMC [pmc.ncbi.nlm.nih.gov]
17. researchgate.net [researchgate.net]

18. Frontiers | AHNAKS roles in physiology and malignant tumors [frontiersin.org]

19. AHNAK Contributes to Hepatocellular Carcinoma Growth by Interacting with IGF-1R -
PMC [pmc.ncbi.nlm.nih.gov]

20. Ahnak1 interaction is affected by phosphorylation of Ser-296 on Cavf3z - PubMed
[pubmed.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Whitepaper: The Interactome of AHNAK Protein in
Mammalian Cells]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1176255#interactome-of-ahnak-protein-in-
mammalian-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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